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Compound Focus: 2-(2,6-Diaminohexanoylamino)-3-methylbutanoic acid

CAS No.: 20556-11-0

Cat. No.: S760070

Computational Analysis of 2,6-Diaminohexanoic Acid
(Lysine)
The table below summarizes the computational methods and key parameters from a theoretical study on 2,6-

diaminohexanoic acid (DAHA) using Density Functional Theory (DFT), which is a foundational approach

you could apply to your compound of interest [1].

. Specific S iotion/P
ategor escription/Purpose
gou Method/Parameter P P
Computational Density Functional A guantum-mechanical atomistic simulation method for
Method Theory (DFT) calculating molecular structure and properties [1].
Functional & B3LYP/6-311++G(d,p) A standard and reliable level of theory for obtaining
Basis Set optimized molecular geometry and electronic properties
[1].
Software Gaussian 09W, Software packages used for quantum chemical
GaussView 5.0 calculations and visualization [1].
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Specific o
Category Description/Purpose
Method/Parameter
Analyses FMO, MEP, Fukui, Analyses of Frontier Molecular Orbitals (reactivity),
Performed NLO, ELF, RDG Molecular Electrostatic Potential (reactive sites), Non-
Linear Optical properties, and Electron Localization
Function (bonding) [1].
Spectral FTIR, UV-Vis Comparison of theoretical vibrational and electronic
Analysis absorption spectra with experimental data [1].
Drug-Likeness Molecular Docking, Assessment of potential as a therapeutic drug through
SwissADME ligand-receptor interaction modeling and ADME

(Absorption, Distribution, Metabolism, Excretion) analysis

[1].

Experimental Protocol for Polar Metabolite Analysis

While not specific to your compound, the following detailed protocol for analyzing polar amino acids and
similar metabolites in biological samples using Hydrophilic Interaction Liquid Chromatography-Mass
Spectrometry (HILIC-MS) is highly relevant. This "polaromics" approach is ideal for studying such
compounds [2] [3].

The workflow for this protocol can be visualized as follows:
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Experimental workflow for HILIC-MS analysis of polar metabolites.

o Sample Collection & Preparation [2] [3]:

o Culture Media: Mix 10 pL of culture medium with 200 pL of ice-cold acetonitrile spiked with
internal standard (e.g., 1 mg/L 3Ce,*>N-Leucine). Vortex and keep at -20°C for 30 minutes.

o Cell Lysates: Rinse cells with PBS, then lyse them in 200 pL of ice-cold lysis solution (90%
acetonitrile, 10% water) containing the same internal standard.

o Clarification: Centrifuge both media and lysate samples at 10,000 x g for 10 minutes. Collect
the supernatant for analysis.

e HILIC-MS Analysis [2] [3]:
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o Chromatography Columns Tested:
= Sequant ZIC-cHILIC (3 um, 100 A, 150 x 2.1 mm)
= Sequant ZIC-pHILIC (5 ym, 150 x 2.1 mm)
= YMC-Triart-Diol-HILIC (1.9 pm, 150 x 2.1 mm)
= Raptor Polar X (2.7 um, 100 x 2.1 mm)

o Mobile Phase: Typically employs a gradient from a high organic concentration (e.g., 90%
acetonitrile) to a higher agueous concentration containing a volatile buffer (e.g., 20 mM
ammonium formate) or acid (e.g., 0.5% formic acid).

o Mass Spectrometry: The method is coupled with a high-resolution mass spectrometer (e.g.,
LCMS-IT-TOF) for detection and quantification.

A Guide for Your Subsequent Research

Given the scarcity of direct information, here are practical steps you can take to advance your research on

this specific compound:

e Explore Analogous Compounds: The properties and reactivity of your target compound will be
heavily influenced by its two moieties: 2,6-diaminohexanoic acid (Lysine) and 3-methylbutanoic
acid (Valine derivative). Deeply researching these individual, well-characterized amino acids can
provide strong insights into the behavior of their conjugated form [4].

e Leverage Computational Methods: As demonstrated in the first table, initiating your research with
in silico studies (DFT, molecular docking) is a powerful and efficient first step. This can help you
predict the compound's 3D structure, reactivity, and potential interactions with biological targets
before moving to costly and time-consuming lab experiments [1].

¢ Utilize the HILIC-MS Protocol: The provided HILIC-MS method is perfectly suited for analyzing a
polar, diamino acid-like your compound. You can adopt this protocol directly to detect, quantify, and
study the metabolism of your compound in various biological systems [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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